Lead, isotope of mass 207

• IUPAC Name: lead-207
• InChI: InChI=1S/Pb/i1+0
• InChI Key: WABPQHHGFIMREM-IGMARMGPSA-N
• Canonical SMILES: [Pb]
• Isomeric SMILES: [207Pb]
• Molecular Formula: Pb
• DSSTOX Substance ID: DTXSID00161589
• Molecular Weight: 206.97590 g/mol
• CAS RN: 14119-29-0

Description

Lead-207 is a stable isotope of Lead. It is both naturally occurring and produced by fission. It is one of the four stable isotopes of lead, the others being 204 Pb, 206 Pb, and 208 Pb. The atomic number of Pb-207 is 82, which means it has 82 protons. It has 125 neutrons, giving it a mass number of 207.

Synthesis Analysis

Lead-207 is formed from the radioactive decay of uranium (235U → 207Pb) and thorium (232Th → 208Pb). It also occurs to some extent as primordial isotopes that were made in supernovae.

Molecular Structure Analysis

The atomic structure of Pb-207 consists of 82 protons and 125 neutrons, giving it a mass number of 207. The isotopic mass of Pb-207 is 206.975897 (8) u.

Physical And Chemical Properties Analysis

Pb-207 has a nuclear binding energy of 1629.06202729 MeV per nucleus. The lead atom has a radius of 175 pm and a Van der Waals radius of 202 pm. In its elemental form, lead has a metallic gray appearance.

Scientific Research Applications

• Origin of Actinium and Age of the Earth : This study by E. Rutherford (1929) in "Nature" suggests that ^207Pb is mainly due to actinium lead, originating from an isotope of uranium. This has implications for understanding the age of the Earth and the atomic weight of protactinium (Rutherford, 1929).

• Thermal Ionization Mass Spectrometry : Doucelance and Manhès (2001) in "Chemical Geology" focus on precise lead isotope analysis by thermal ionization mass spectrometry (TIMS), particularly the unusual behavior of ^207Pb at higher temperatures, which deviates from classical laws of mass discrimination (Doucelance & Manhès, 2001).

• Isotopic Constitution of Lead : F. W. Aston (1933) in "Proceedings of The Royal Society A" discusses the isotopic constitution of lead, noting the uniqueness of lead in its formation through radioactive disintegration, affecting its isotopic constitution, including ^207Pb (Aston, 1933).

• Optimal Spiking for Precision Isotopic Measurement : S. Galer's (1999) study in "Chemical Geology" explores the use of ^207Pb in the double-spike technique for lead isotopic measurements, enhancing precision in thermal ionization mass spectrometry (Galer, 1999).

• Nuclear Field Shift Effect : A study by Fujii et al. (2011) in "Proceedings in Radiochemistry" examines the nuclear field shift effect of lead isotopes, including ^207Pb, in liquid-liquid extraction using a crown ether, contributing to our understanding of isotopic fractionation (Fujii et al., 2011).

• Routine Isotope Determinations : Woodhead, Volker, and McCulloch (1995) in "Analyst" report on using a ^207Pb–^204Pb double spike for routine lead-isotope determinations, noting improvements in precision and accuracy over conventional methods (Woodhead, Volker, & McCulloch, 1995).

• High-Resolution Ion-Microprobe Measurement : A study by Hinton and Long (1979) in "Earth and Planetary Science Letters" discusses high-resolution ion-microprobe measurements of lead isotopes, including ^207Pb, in single zircons, providing insights into geological time scales (Hinton & Long, 1979).

Mechanism of Action

As a stable isotope, Pb-207 does not undergo any radioactive decay, and thus does not emit any radiation. It is used in various applications, including biological and biomedical labeling, as well as target materials.

Safety and Hazards

As a stable (non-radioactive) isotope, Pb-207 does not pose any radiation hazards.

Q & A

Q1: What is the significance of Lead-207 in Nuclear Magnetic Resonance (NMR) spectroscopy?

A1: Lead-207, with a spin quantum number of ½, is an NMR-active nucleus. This property makes it a valuable tool in studying the structure and dynamics of lead-containing compounds. [, , , , , ] For example, researchers have used Lead-207 NMR to investigate the structure of hexaorganyldiplumbanes [] and the complexation of lead by carboxylic and aminocarboxylic acids. []

Q2: How sensitive is Lead-207 NMR to changes in the chemical environment?

A2: Lead-207 chemical shifts are highly sensitive to changes in the chemical environment, exhibiting a sensitivity approximately three times greater than that observed for Tin-119 in analogous compounds. [] This heightened sensitivity allows for a more detailed analysis of structural variations and bonding characteristics in lead compounds.

Q3: How do Lead-207 chemical shifts vary with coordination number?

A3: Studies utilizing Lead-207 NMR have shown that the chemical shift of Lead-207 is influenced by the coordination number of the lead atom. Generally, five-coordinate lead species exhibit a higher degree of shielding for the Lead-207 nucleus compared to their four-coordinate counterparts. []

Q4: What spectroscopic techniques, other than NMR, are useful for studying Lead-207 compounds?

A4: Apart from NMR, other spectroscopic techniques such as Infrared (IR) and Raman spectroscopy have been employed to analyze the structure of Lead-207 containing compounds. For example, these techniques were used in conjunction with Lead-207 NMR to characterize hexamethyldilead. []

Q5: What challenges are associated with Lead-207 NMR at low magnetic field strengths?

A6: While Lead-207 NMR spectroscopy is feasible at lower magnetic field strengths, obtaining solid-state spectra can be challenging. Despite this, researchers have successfully acquired solid-state spectra for compounds like lead nitrate, lead chloride, and methylammonium lead chloride perovskite. []

Q6: Can Lead-207 NMR be used to study biological systems?

A7: Yes, Lead-207 NMR has shown potential as a probe for studying calcium-binding proteins. This is due to the ability of lead to substitute for calcium in these proteins. []

Q7: How is the isotopic composition of Lead-207 used in environmental science?

A8: The distinct isotopic ratios of lead isotopes, including Lead-207, are utilized to trace the origin and historical trends of lead pollution. For instance, analysis of peat bog samples revealed an increase in lead deposition linked to human activities like mining and smelting, identifiable by changes in lead isotope ratios, including Lead-206/Lead-207. []

Q8: How can Lead-207 isotope ratios be used to understand lead exposure in humans?

A9: Stable lead isotope ratios, such as Lead-206/Lead-204 and Lead-207/Lead-206, are employed to differentiate lead sources in biological samples. This is particularly useful for studying lead exposure and mobilization from bone. Analysis of blood and urine samples during and after pregnancy indicated no preferential partitioning of endogenous lead into plasma. [, ] In another study, researchers analyzed blood samples from Eastern European immigrants in Australia and found that a significant portion of lead in their blood originated from long-term tissue stores, highlighting the importance of considering internal lead sources in exposure assessments. []

Q9: Can Lead-207 isotopic analysis be used to trace the geographical origin of materials?

A10: Yes, the analysis of Lead-207 isotopic ratios, along with other lead isotopes, can help pinpoint the geographical source of lead in archaeological artifacts and geological samples. This technique has been used to identify the likely origins of galena (lead sulfide) found at prehistoric Indian sites in Ontario, Canada. []